Cas no 96627-16-6 (4-hydroxybenzene-1-sulfonyl azide)

• Product Name: 4-hydroxybenzene-1-sulfonyl azide
• CAS No: 96627-16-6
• MF: C₆H₅N₃O₃S
• MW: 199.187199354172
• CID: 4360909
• Update Time: 2025-05-19

4-hydroxybenzene-1-sulfonyl azide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl azide, 4-hydroxy-
• 4-hydroxybenzene-1-sulfonyl azide

• Inchi： 1S/C6H5N3O3S/c7-8-9-13(11,12)6-3-1-5(10)2-4-6/h1-4,10H
• InChI Key： MBFGTCJAUPCABI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(O)=CC=1)(=O)(=O)N=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-hydroxybenzene-1-sulfonyl azide

4-Hydroxybenzene-1-Sulfonyl Azide: A Comprehensive Overview

4-Hydroxybenzene-1-sulfonyl azide (CAS No. 96627-16-6) is a chemical compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, also referred to as sulfonyl azide, is characterized by its unique structure, which combines a sulfonyl group with an azide functional group. The hydroxyl group at the para position of the benzene ring adds another layer of complexity and reactivity to this molecule.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing 4-hydroxybenzene-1-sulfonyl azide. One such approach involves the reaction of para-hydroxybenzenesulfonamide with sodium azide under specific conditions. This method not only enhances the yield but also ensures high purity, making it suitable for applications in sensitive chemical reactions. The ability to synthesize this compound efficiently has opened new avenues for its use in various industries.

The azide functional group in 4-hydroxybenzene-1-sulfonyl azide is known for its reactivity, particularly in click chemistry reactions. This compound has been utilized as a precursor in the synthesis of heterocyclic compounds, which are of great interest in drug discovery. For instance, recent studies have demonstrated its role in the formation of bioactive molecules with potential applications in treating neurodegenerative diseases and cancer.

In addition to its role in organic synthesis, 4-hydroxybenzene-1-sulfonyl azide has been explored for its potential in materials science. Researchers have investigated its use as a building block for constructing advanced materials, such as stimuli-responsive polymers and functional coatings. The compound's ability to undergo controlled decomposition under thermal or photochemical conditions makes it a valuable tool in the development of smart materials.

The hydroxyl group present in 4-hydroxybenzene-1-sulfonyl azide plays a crucial role in its reactivity and solubility properties. This group allows for hydrogen bonding, which enhances the compound's compatibility with polar solvents. Such properties are advantageous in applications requiring precise control over reaction conditions, such as catalytic processes and polymerization reactions.

Recent studies have also highlighted the importance of sulfonyl azides like 4-hydroxybenzene-1-sulfonyl azide in click chemistry. These compounds serve as efficient precursors for the formation of triazoles, which are widely used in drug design and materials synthesis. The development of novel click reaction protocols using this compound has significantly expanded its utility across diverse fields.

Furthermore, the unique combination of functional groups in 4-hydroxybenzene-1-sulfonyl azide makes it an ideal candidate for exploring supramolecular chemistry. Researchers have utilized this compound to construct self-assembled structures with potential applications in nanotechnology and sensing devices. Its ability to form stable supramolecular assemblies under specific conditions underscores its versatility as a chemical building block.

In conclusion, 4-hydroxybenzene-1-sulfonyl azide (CAS No. 96627-16-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its significance in the chemical sciences is expected to grow further.